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Introduction

Viroallosecurinine is a tetracyclic alkaloid belonging to the Securinega family of natural
products.[1] It is a stereoisomer of securinine and is primarily isolated from plants of the
Flueggea genus, such as Flueggea suffruticosa and Flueggea virosa.[1][2] This compound has
garnered significant interest within the scientific community due to its notable biological
activities, including cytotoxic and antibacterial properties.[1][2][3] This technical guide provides
a detailed overview of the physical and chemical properties of viroallosecurinine,
experimental protocols for its study, and insights into its mechanism of action.

Physical and Chemical Properties

Viroallosecurinine is a yellow, solid powder.[2] Its core structure features a complex, rigid
tetracyclic framework.

General and Spectroscopic Properties

The fundamental physical and chemical properties of viroallosecurinine are summarized in
the tables below. It is important to note that while some experimental data is available, certain
properties such as boiling point and density are currently based on predicted values.

Table 1. General Physical and Chemical Properties of Viroallosecurinine
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Property Value Source

Molecular Formula C13H1sNO2 [2]

Molecular Weight 217.26 g/mol [2]

] ] 145-147 °C (from hexane-

Melting Point [2]
acetone)

Boiling Point 459.0 £ 45.0 °C (Predicted) [2]

Density 1.30 + 0.1 g/cm? (Predicted) [2]
Light yellow to yellow solid

Appearance [2]
powder

pKa 8.29 + 0.20 (Predicted) [2]

Table 2: Solubility of Viroallosecurinine

Solvent Solubility Notes Source
Sonication is
22.5 mg/mL (103.56 )
DMSO recommended to aid [4]
mM) o
dissolution.
Quantitative data not
Methanol Soluble ) [2]
available.
Quantitative data not
Ethanol Soluble [2]

available.

Table 3: Spectroscopic Data Identifiers for Viroallosecurinine
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Spectroscopic Data Identifier/Description Source

(1R,2R,8R)-14-0xa-7-
IUPAC Name azatetracyclo[6.6.1.01,11.02,lpe ~ PubChem

ntadeca-9,11-dien-13-one

C1CCN2--INVALID-LINK--

SMILES [Co@]34C[C@@H]2C=CC3=  PubChem
CC(=0)04
SWZMSZQQJIRKFBP-

InChlKey PubChem

DMDPSCGWSA-N

Spectral Data Analysis

Detailed spectral analysis is crucial for the structural elucidation and characterization of
viroallosecurinine. While complete assigned spectra are not readily available in the public
domain, the following provides an overview of expected spectral features.

1H and 3C NMR Spectroscopy: The proton and carbon NMR spectra of viroallosecurinine
would be complex due to its tetracyclic structure and multiple stereocenters. The *H NMR
spectrum would show signals in the aliphatic, olefinic, and methine regions. The 3C NMR
spectrum would display 13 distinct signals corresponding to each carbon atom in the molecule,
including a characteristic signal for the lactone carbonyl group.

Fourier-Transform Infrared (FT-IR) Spectroscopy: The FT-IR spectrum of viroallosecurinine is
expected to show characteristic absorption bands for its functional groups. Key peaks would
include:

e C=0 stretch (lactone): around 1750-1770 cm~1
e C=C stretch (alkene): around 1600-1680 cm~1
¢ C-O stretch: in the range of 1000-1300 cm~?

e C-N stretch: around 1020-1250 cm~*

e C-H stretch (sp? and sp?): just above and below 3000 cm~1, respectively.
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Mass Spectrometry (MS): The mass spectrum of viroallosecurinine would show a molecular
ion peak [M]* at m/z 217. The fragmentation pattern would be complex, reflecting the stability
of the tetracyclic ring system. Common fragmentation pathways would likely involve the loss of
small neutral molecules such as CO, COz, and ethylene from the lactone and piperidine rings.

Experimental Protocols
Isolation and Purification of Viroallosecurinine

Viroallosecurinine is naturally found in plants of the Flueggea genus. A general protocol for its
isolation and purification is outlined below. It should be noted that specific details may need to
be optimized based on the plant material and available equipment.

Experimental Workflow for Viroallosecurinine Isolation
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Dried and powdered plant material
(e.g., Flueggea suffruticosa)

Y
Maceration with a solvent
(e.g., Methanol or Ethanol)
Y
Giltration to remove solid residue)
Y
Concentration of the filtrate
under reduced pressure
/

Acid-base partitioning
to separate alkaloids

/
Crude alkaloid extract
/

Column Chromatography
(e.g., Silica gel or Alumina)

A

Fraction Collection

Y

TLC analysis to identify
viroallosecurinine-containing fractions

Y

(Pooling of positive fractions)

A

Further purification by
preparative HPLC

Y
Pure Viroallosecurinine
Y

Structural Characterization
(NMR, MS, FT-IR)

ELI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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